Cas no 20857-92-5 (1-(4-Nitrobenzoyl)piperidine)

• Product Name: 1-(4-Nitrobenzoyl)piperidine
• CAS No: 20857-92-5
• Molecular Formula: C₁₂H₁₄N₂O₃
• Molecular Weight: 234.25116
• MDL: MFCD00444400
• CID: 274256
• PubChem ID: 225468

1-(4-Nitrobenzoyl)piperidine Properties

Names and Identifiers

• Methanone,(4-nitrophenyl)-1-piperidinyl-
• (4-nitrophenyl)-piperidin-1-ylmethanone
• 1-(4-Nitrobenzoyl)piperidine
• (4-nitrophenyl)( piperidin-1-yl)methanone
• (4-nitrophenyl)-N-(piperidin-1-yl)methanone
• 1-(p-Nitrobenzoyl)piperidine
• 4-nitrophenyl piperidyl ketone
• 4-nitrophenyl-1-piperidinylmethanone
• AC1Q5DPD
• N-p-nitrobenzoylpiperidine
• NSC14878
• Oprea1_165731
• Oprea1_542828
• ST021085
• SureCN1590712
• DTXSID20279973
• (4-NITROPHENYL)(PIPERIDIN-1-YL) METHANONE
• AKOS000504209
• (4-nitro-phenyl)-piperidin-1-yl-methanone
• CS-0313254
• SR-01000395496
• SR-01000395496-1
• SCHEMBL1590712
• CAKBAYWOHIUVHR-UHFFFAOYSA-N
• Methanone, (4-nitrophenyl)-1-piperidinyl-
• MFCD00444400
• (4-nitrophenyl)(piperidin-1-yl)methanone
• 20857-92-5
• EU-0067632
• Z31424018
• Piperidine, 1-(p-nitrobenzoyl)-
• CHEMBL4548007
• NS00005251
• Piperidine, 1-(4-nitrobenzoyl)-
• AS-8138
• NSC-14878

• MDL： MFCD00444400
• InChIKey： CAKBAYWOHIUVHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O3/c15-12(13-8-2-1-3-9-13)10-4-6-11(7-5-10)14(16)17/h4-7H,1-3,8-9H2
• SMILES： [N+](C1C=CC(C(N2CCCCC2)=O)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 234.10052
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.10044231g/mol
• Heavy Atom Count: 17
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• LogP: 2.68200
• PSA: 63.45